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Compound of Interest

Compound Name: 1-Fluoronaphthalene

Cat. No.: B124137

An In-depth Technical Guide to the Core Chemical and Physical Properties of 1-
Fluoronaphthalene

Introduction

1-Fluoronaphthalene is an aromatic, halogenated organic compound with the chemical
formula C1o0H7F.[1][2][3] It consists of a naphthalene bicyclic structure where a hydrogen atom
at the 1-position (alpha-position) is substituted with a fluorine atom. This substitution
significantly influences the molecule's chemical reactivity and physical properties compared to
its parent compound, naphthalene.[1] 1-Fluoronaphthalene serves as a crucial intermediate in
the synthesis of a wide range of chemicals, including pharmaceuticals, agrochemicals, and
advanced materials like fluorescent dyes and polymers.[1] Its unique properties also make it a
subject of interest in studies of fluorination reactions and the behavior of fluorinated aromatic
systems.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-fluoronaphthalene are summarized in
the tables below. This data is essential for its handling, application in synthesis, and for
predicting its behavior in various chemical and physical processes.

General and Physical Properties
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Property Value Reference
Molecular Formula CioH7F
Molecular Weight 146.16 g/mol
CAS Number 321-38-0
Clear, colorless to pale yellow
Appearance -
liquid
_ _ -32°C1t0-13°C (-25.6 °F to
Melting Point
8.6 °F; 241 K to 260 K)
- _ 204 °C to 215 °C (400 °F to
Boiling Point
419 °F; 477 K to 488 K)
) 1.1322 g/mL to 1.169 g/cm? at
Density
20 °C
Refractive Index n20/D 1.593 to 1.623
Vapor Pressure 0.0392 - 0.09 mmHg at 25 °C
Property Description Reference

Solubility in Water

Insoluble or not miscible.

Solubility in Organic Solvents

Soluble in hexane, benzene,
ether, chloroform, ethyl
acetate, methanol, and

dichloromethane.

Stability

Stable under normal

conditions.

Incompatibilities

Incompatible with strong
oxidizing agents, strong acids,

and strong bases.
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Safety Information

Property Description Reference

Flash Point 65 °C (149 °F) - closed cup

H315 (Causes skin irritation),

H319 (Causes serious eye
GHS Hazard Statements o

irritation), H335 (May cause

respiratory irritation)

] P261, P264, P271, P280,
GHS Precautionary

P302+P352,
Statements
P305+P351+P338
Combustible liquid and vapor.
May be harmful if swallowed,
General Hazards inhaled, or absorbed through

the skin. May cause eye, skin,

and respiratory tract irritation.

Spectroscopic Properties

Spectroscopic data is critical for the identification and characterization of 1-fluoronaphthalene.

'H NMR: The proton NMR spectrum of 1-fluoronaphthalene shows distinct signals for the
seven aromatic protons, with coupling to the fluorine atom influencing the chemical shifts and
splitting patterns of adjacent protons.

e 1F NMR: The fluorine NMR spectrum provides a direct method for observing the fluorine
environment and is highly sensitive to its position on the naphthalene ring.

» IR Spectroscopy: The infrared spectrum reveals characteristic absorption bands
corresponding to the C-F bond and the aromatic C-H and C=C stretching and bending
vibrations of the naphthalene core.

o UV-Vis Spectroscopy: In the gas phase, 1-fluoronaphthalene exhibits absorption maxima at
approximately 220 nm, 270 nm, and 310 nm.
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Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of 1-fluoronaphthalene.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state.

Methodology:
o Asmall, powdered sample of the solid is packed into a capillary tube.

e The capillary tube is placed in a melting point apparatus, which heats the sample at a
controlled rate.

e The temperature at which the solid first begins to melt and the temperature at which the
entire sample becomes a liquid are recorded as the melting range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology (Simple Distillation):

A sample of the liquid is placed in a round-bottom flask with a few boiling chips.

» Adistillation apparatus is assembled, consisting of the flask, a distillation head with a
thermometer, a condenser, and a receiving flask.

e The liquid is heated, and the vapor rises, surrounding the thermometer bulb.

e The temperature at which the vapor temperature stabilizes while condensation occurs is
recorded as the boiling point.

Determination of Solubility
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Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous solution.
Methodology:

e Asmall, measured amount of the solute (1-fluoronaphthalene) is added to a test tube
containing a specific volume of the solvent.

The mixture is agitated (e.g., by shaking or stirring) to facilitate dissolution.

The mixture is observed to determine if the solute has completely dissolved. The solubility
can be qualitatively described (e.g., soluble, slightly soluble, insoluble) or quantitatively
measured by determining the maximum amount of solute that can be dissolved in a given
amount of solvent at a specific temperature.

Synthesis of 1-Fluoronaphthalene

A common method for the synthesis of 1-fluoronaphthalene is through the Balz-Schiemann
reaction.

Experimental Workflow for Synthesis:

Diazotization: 1-Naphthylamine is treated with nitrous acid (generated in situ from sodium
nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form the
corresponding diazonium salt.

Fluoroborate Formation: The diazonium salt solution is then reacted with fluoroboric acid
(HBF4) or a salt thereof, causing the precipitation of the diazonium fluoroborate salt.

Thermal Decomposition: The isolated and dried diazonium fluoroborate salt is gently heated,
which causes it to decompose, releasing nitrogen gas and forming 1-fluoronaphthalene.

Purification: The crude 1-fluoronaphthalene is then purified, typically by distillation, to yield
the final product.

Visualizations
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Logical Relationship of 1-Fluoronaphthalene Properties
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Caption: Logical flow from molecular structure to physical, chemical, and spectroscopic
properties.

Applications

1-Fluoronaphthalene is a versatile compound with several important applications in research
and industry:

e Organic Synthesis: It is a key starting material and intermediate in the synthesis of various
organic molecules, including pharmaceuticals and agrochemicals. For example, it has been
used in the synthesis of LY248686, a potent inhibitor of serotonin and norepinephrine uptake.

o Materials Science: It is used in the development of fluorinated materials, such as specialty
polymers and coatings, which can exhibit enhanced thermal stability and chemical
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resistance. It is also used in the preparation of fluorescent dyes and imaging agents.

o Chemical Research: It serves as a reagent or a reference standard in various chemical
research applications, including analytical techniques like gas chromatography and mass
spectrometry.

o Other Uses: 1-Fluoronaphthalene has been used as a luminescent agent in organic light-
emitting diodes (OLEDS), as a lubricant additive, and as a corrosion inhibitor in the
petroleum industry. It is also a component of the Organic Check Material on the Mars
Science Laboratory Curiosity rover for calibrating the Sample Analysis at Mars (SAM)
instrument.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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